CBB1007 hydrochloride

Specification

• Molecular Formula: C27H39Cl5N8O4
• Molecular Weight: 716.9 g/mol
• IUPAC Name: methyl 3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-[(4-carbamimidoylpiperazin-1-yl)methyl]benzoate;pentahydrochloride
• Standard InChI: InChI=1S/C27H34N8O4.5ClH/c1-39-26(38)22-15-18(17-32-6-8-35(9-7-32)27(30)31)14-21(16-22)25(37)34-12-10-33(11-13-34)24(36)20-4-2-19(3-5-20)23(28)29;;;;;/h2-5,14-16H,6-13,17H2,1H3,(H3,28,29)(H3,30,31);5*1H
• Standard InChI Key: FBXRLNJMTYEDJA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(=N)N)CN4CCN(CC4)C(=N)N.Cl.Cl.Cl.Cl.Cl

Introduction

Methyl 3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-[(4-carbamimidoylpiperazin-1-yl)methyl]benzoate; pentahydrochloride is a complex organic compound with significant potential in medicinal chemistry. This compound features a piperazine moiety and multiple carbamimidoyl groups, which are crucial for its biological activity. The presence of these functional groups suggests potential interactions with various biological targets, making it a candidate for further investigation in drug development.

Synthesis

The synthesis of methyl 3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-[(4-carbamimidoylpiperazin-1-yl)methyl]benzoate; pentahydrochloride involves multi-step organic synthesis techniques. Each step requires careful optimization of reaction conditions to ensure high yields and purity.

Biological Activity and Potential Applications

Research indicates that compounds with similar structural features often exhibit significant biological activity. Methyl 3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-[(4-carbamimidoylpiperazin-1-yl)methyl]benzoate; pentahydrochloride may possess various pharmacological properties due to its dual carbamimidoyl substitutions on the piperazine ring, potentially enhancing its interaction with biological targets.

Potential Application	Description
Medicinal Chemistry	Potential interactions with biological targets
Drug Development	Candidate for further investigation due to its complex structure